REACTION_CXSMILES
|
[Cl:1][C:2]1[NH:7][C:6](=[O:8])[N:5]([CH3:9])[C:4](=[O:10])[CH:3]=1.[CH2:11](I)[CH:12]([CH3:14])[CH3:13].C(=O)([O-])[O-].[K+].[K+]>CN(C=O)C>[Cl:1][C:2]1[N:7]([CH2:11][CH:12]([CH3:14])[CH3:13])[C:6](=[O:8])[N:5]([CH3:9])[C:4](=[O:10])[CH:3]=1 |f:2.3.4|
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Name
|
|
Quantity
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3 g
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Type
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reactant
|
Smiles
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ClC1=CC(N(C(N1)=O)C)=O
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Name
|
|
Quantity
|
5 mL
|
Type
|
reactant
|
Smiles
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C(C(C)C)I
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Name
|
|
Quantity
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5.3 g
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Type
|
reactant
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Name
|
|
Quantity
|
200 mL
|
Type
|
solvent
|
Smiles
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CN(C)C=O
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Name
|
|
Quantity
|
4.3 mL
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Type
|
reactant
|
Smiles
|
C(C(C)C)I
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Control Type
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UNSPECIFIED
|
Setpoint
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50 °C
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
|
the reaction mixture heated at 50° C. for 24 hours
|
Duration
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24 h
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Type
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FILTRATION
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Details
|
After hot filtration
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Type
|
CUSTOM
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Details
|
the filtrate is evaporated to dryness under reduced pressure
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Type
|
CUSTOM
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Details
|
The obtained oil is further purified by silica-gel flash chromatography
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Name
|
|
Type
|
product
|
Smiles
|
ClC1=CC(N(C(N1CC(C)C)=O)C)=O
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 2.1 g | |
YIELD: PERCENTYIELD | 52% | |
YIELD: CALCULATEDPERCENTYIELD | 51.6% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |